Cas no 2229510-70-5 (tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate
• CAS No: 2229510-70-5
• MF: C₁₃H₁₅ClFNO₃
• MW: 287.714506387711
• CID: 6212952
• PubChem ID: 165779078
• Update Time: 2025-06-12

tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate
• EN300-1876067
• tert-butyl N-[1-(2-chloro-6-fluorophenyl)-2-oxoethyl]carbamate
• 2229510-70-5

• Inchi： 1S/C13H15ClFNO3/c1-13(2,3)19-12(18)16-10(7-17)11-8(14)5-4-6-9(11)15/h4-7,10H,1-3H3,(H,16,18)
• InChI Key： AOLLJOOJDNRMJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 287.0724492g/mol
• Monoisotopic Mass: 287.0724492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate (CAS No. 2229510-70-5)

Tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate, identified by its CAS number 2229510-70-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of both chloro and fluorine substituents in its aromatic ring enhances its pharmacological potential, making it a promising candidate for further exploration in synthetic chemistry and therapeutic applications.

The molecular structure of Tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to an ethylidene group. The aromatic ring is substituted with a chloro group at the 2-position and a fluorine atom at the 6-position, positions that are known to influence electronic properties and metabolic stability. This specific arrangement not only contributes to the compound's reactivity but also opens up possibilities for modulating its biological effects through structural modifications.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential as pharmacological agents. The incorporation of halogen atoms, such as chloro and fluorine, into aromatic systems has been shown to enhance binding affinity and metabolic stability, key factors in drug design. Studies have demonstrated that such modifications can lead to compounds with improved pharmacokinetic profiles, making them more suitable for therapeutic use. Tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate exemplifies this trend, as its structural features align well with current drug discovery strategies.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The carbamate functional group is known to participate in various chemical reactions, including acylation and amidation, which are crucial steps in the synthesis of complex pharmaceuticals. Additionally, the presence of electron-withdrawing groups like chloro and fluorine can influence the reactivity of adjacent functional sites, allowing for precise control over molecular architecture. This level of structural flexibility makes Tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate a valuable building block in medicinal chemistry.

Recent research has begun to explore the biological activity of related carbamate compounds, particularly those with halogenated aromatic rings. Preliminary studies suggest that compounds of this nature may exhibit inhibitory effects on certain enzymes and receptors, making them candidates for treating a variety of diseases. For instance, modifications in the position and type of substituents can lead to altered binding interactions with biological targets, potentially enhancing therapeutic efficacy while minimizing side effects. The unique structure of Tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate positions it as a promising candidate for further investigation in this area.

The synthesis of Tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the carbamate linkage and the introduction of the chloro and fluorine substituents onto the aromatic ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. The ability to synthesize this compound with high precision underscores its importance in pharmaceutical research and development.

As interest in halogenated carbamates grows, so does the need for comprehensive understanding of their properties and applications. Tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate serves as a model compound for studying how structural features influence biological activity. By examining its interactions with various biological targets, researchers can gain insights into designing more effective drugs. Furthermore, computational methods such as molecular modeling are being used to predict how different modifications will affect the compound's behavior, accelerating the drug discovery process.

The future prospects for Tert-butyl N-1-(2-chloro-6-fluorophenyl)-2-oxoethylcarbamate are bright, particularly as synthetic methodologies continue to advance. Its role as a versatile intermediate in drug development cannot be overstated. By leveraging its unique structural attributes, scientists can explore new therapeutic avenues and develop innovative treatments for unmet medical needs. As research progresses, it is likely that this compound will play an increasingly important role in both academic studies and industrial applications.